Tert-butyl 5-nitro-2,3-dihydrobenzo[b][1,4]dioxin-6-ylcarbamate

• Molecular Formula: C13H16N2O6
• Molecular Weight: 296.28 g/mol
• IUPAC Name: tert-butyl N-(5-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• InChI: InChI=1S/C13H16N2O6/c1-13(2,3)21-12(16)14-8-4-5-9-11(10(8)15(17)18)20-7-6-19-9/h4-5H,6-7H2,1-3H3,(H,14,16)
• InChI Key: MXFHQIYHBAZERO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C2=C(C=C1)OCCO2)[N+](=O)[O-]

Description

Tert-butyl 5-nitro-2,3-dihydrobenzo[b][1,4]dioxin-6-ylcarbamate is a useful research compound. Its molecular formula is C13H16N2O6 and its molecular weight is 296.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-nitro-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylic acid (3.80 g, 16.9 mmol), diphenylphosphoryl azide (5.10 g, 18.6 mmol) and triethylamine (1.88 g, 18.6 mmol) in tert-butanol (50 mL) was stirred at 100° C. for 16 h. The reaction mixture was cooled to 20° C., and the solvent removed. The residue was dissolved in DCM (150 mL) and washed with water (150 mL×2), and the solvent was removed. The residue was purified by silica gel column (10% v/v EtOAc in PE) to give tert-butyl 5-nitro-2,3-dihydrobenzo[b][1,4]dioxin-6-ylcarbamate (2.30 g, 46% yield). ESI MS: m/z 297 [M+H]+.